Cas no 126505-35-9 (Bis(2,4,6-tri-ter-butyllphenyl)pentaerythritol-di-phosphite)

• Product Name: Bis(2,4,6-tri-ter-butyllphenyl)pentaerythritol-di-phosphite
• CAS No: 126505-35-9
• MF: C₄₁H₆₆O₆P₂
• MW: 716.906674861908
• CID: 63826
• PubChem ID: 11136311
• Update Time: 2025-04-18

Bis(2,4,6-tri-ter-butyllphenyl)pentaerythritol-di-phosphite Chemical and Physical Properties

Names and Identifiers

• Bis(2,4,6-tri-ter-butyllphenyl)pentaerythritol-di-phosphite
• 3,9-Bis[2,4,6-tris(1,1-dimethylethyl)phenoxy]-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• Ultranox 633
• 2,9-bis(2,4,6-tritert-butylphenoxy)-1,3,8,10-tetraoxa-2,9-diphosphaspiro[5.5]undecane
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro(5.5)undecane, 3,9-bis(2,4,6-tris(1,1-dimethylethyl)phenoxy)-
• 4,9-bis(2,4,6-tritert-butylphenoxy)-3,5,8,10-tetraoxa-4,9-diphosphaspiro[5.5]undecane
• AC1L3BF8
• 4-ISOCYANATO-N,N-BIS(4-ISOYANATOPHENYL)-2,5-DIMETHOXY-BENZ.
• BIS(2,4,6-TRI-TERT-BUTYLPHENYL)PENTAERYTHRITOL-DI-PHOSPHITE
• 3,9-bis(2,4,6-tritert-butylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• SCHEMBL8751462
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-bis[2,4,6-tris(1,1-dimethylethyl)phenoxy]-
• 126505-35-9
• bis(2,4,6-tri-tert-butylphenyl) pentaerythritol diphosphite
• DTXSID10872770

• Inchi： 1S/C41H66O6P2/c1-35(2,3)27-19-29(37(7,8)9)33(30(20-27)38(10,11)12)46-48-42-23-41(24-43-48)25-44-49(45-26-41)47-34-31(39(13,14)15)21-28(36(4,5)6)22-32(34)40(16,17)18/h19-22H,23-26H2,1-18H3
• InChI Key： SHDUFLICMXOBPA-UHFFFAOYSA-N
• SMILES： P1(OC2C(=CC(=CC=2C(C)(C)C)C(C)(C)C)C(C)(C)C)OCC2(COP(OC3C(=CC(=CC=3C(C)(C)C)C(C)(C)C)C(C)(C)C)OC2)CO1

Computed Properties

• Exact Mass: 716.43300
• Monoisotopic Mass: 716.433463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 10
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.4

Experimental Properties

• Melting Point: 262-264 ºC
• Boiling Point: 596.2°Cat760mmHg
• Flash Point: 395.5°C
• PSA: 82.56000
• LogP: 12.46320